Cas no 57076-87-6 ((E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• CAS No: 57076-87-6
• MF: C₁₇H₁₅ClO₂
• MW: 286.752804040909
• CID: 4715291
• Update Time: 2025-10-21

(E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• (E)-3-(4-chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• (E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C17H15ClO2/c1-2-20-16-10-6-14(7-11-16)17(19)12-5-13-3-8-15(18)9-4-13/h3-12H,2H2,1H3/b12-5+
• InChI Key： BHSGVFFDBSTANJ-LFYBBSHMSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

(E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one: A Comprehensive Overview

The compound (E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one, with CAS No. 57076-87-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a conjugated enone system and two aromatic substituents. The presence of a chlorine atom and an ethoxy group on the aromatic rings introduces interesting electronic and steric effects, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its enone functionality makes it an excellent candidate for enolate chemistry, which is widely used in the construction of complex organic frameworks. For instance, researchers have employed this compound in the synthesis of natural product analogs, demonstrating its versatility in organic synthesis.

In addition to its synthetic applications, this compound has shown promise in pharmacological studies. The enone group is known to exhibit Michael acceptor reactivity, which is exploited in drug design for targeting specific biological pathways. Recent research has explored its potential as an anti-inflammatory agent, with studies indicating that it may modulate key inflammatory mediators. These findings underscore its potential as a lead compound for drug development.

The electronic properties of this compound also make it an interesting candidate for applications in materials science. Its conjugated system allows for efficient electron delocalization, which could be harnessed in the development of optoelectronic materials. Preliminary studies have suggested that it may exhibit photoluminescent properties under certain conditions, opening up possibilities for its use in sensors or light-emitting devices.

From a synthetic perspective, the preparation of (E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the corresponding aldehyde or ketone precursors, followed by conjugate addition or aldol condensation reactions to form the enone system. The stereochemistry at the double bond is crucial and can be controlled through careful reaction conditions.

Recent advancements in asymmetric catalysis have further expanded the scope of this compound's synthesis. Researchers have developed catalysts that enable enantioselective syntheses of this molecule, paving the way for its use in chiral drug intermediates. This development highlights the importance of stereochemistry in determining the biological activity of such compounds.

In terms of analytical characterization, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful for determining its molecular formula and confirming its identity with high precision.

The stability and reactivity of this compound under various conditions have also been investigated. Studies indicate that it is relatively stable under ambient conditions but can undergo oxidation or reduction under specific reaction conditions. These insights are critical for its safe handling and storage in both academic and industrial settings.

Looking ahead, the potential applications of (E)-3-(4-Chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one seem limitless. Its role as a versatile building block in organic synthesis, coupled with its promising pharmacological properties, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new facets of this compound's chemistry and biology, it is likely to play an increasingly important role in advancing our understanding of complex molecular systems.